(Phenylsulfonyl)ferrocene

• Molecular Formula: C16H14FeO2S
• Molecular Weight: 326.2 g/mol
• SMILES: [CH-]1C=CC=C1.[CH-]1C=CC=C1S(=O)(=O)C2=CC=CC=C2.[Fe+2]
• InChI: InChI=1S/C11H9O2S.C5H5.Fe/c12-14(13,11-8-4-5-9-11)10-6-2-1-3-7-10;1-2-4-5-3-1;/h1-9H;1-5H;/q2*-1;+2
• InChIKey: CISFDAVDUMUNHE-UHFFFAOYSA-N

(Phenylsulfonyl)ferrocene: Core Properties and Scientific Procurement Context

(Phenylsulfonyl)ferrocene is an organometallic compound of the substituted ferrocene class, featuring a ferrocene core directly functionalized with a strongly electron-withdrawing phenylsulfonyl (-SO2Ph) group [1]. This substitution significantly alters the electronic environment of the iron center. The molecular formula is C16H14FeO2S, with a molecular weight of 326.2 g/mol [1]. The compound is primarily investigated for its distinct electrochemical behavior and structural properties arising from the sulfone moiety, making it a subject of interest in materials chemistry and synthetic methodology development.

1

Electron-deficient ferrocene core with phenylsulfonyl group

2

Altered redox and structural properties via strong -SO₂Ph substitution

3

Suitable for materials chemistry and electrochemical research

• [1] Sattar, M., Kumar, N., Yadav, P., Mandhar, Y., & Kumar, S. (2019). 8-Aminoquinoline-Assisted Synthesis and Crystal Structure Studies of Ferrocenyl Aryl Sulfones. Chemistry – An Asian Journal, 14(24), 4807–4813. View Source

Why (Phenylsulfonyl)ferrocene Cannot Be Simply Replaced by Other Ferrocene Derivatives

Generic substitution within the ferrocene derivative class is unreliable due to the profound impact of the phenylsulfonyl group on core physical and electronic properties. The strongly electron-withdrawing nature of the -SO2Ph substituent dramatically shifts the redox potential of the ferrocene/ferrocenium couple compared to unsubstituted ferrocene or derivatives with electron-donating groups [1]. Furthermore, X-ray crystallographic studies confirm unique solid-state structural features, such as a large O-S-O angle and unusual intramolecular short contacts, which are specific to the sulfone geometry and influence packing and reactivity [1]. These quantifiable differences in redox behavior and molecular geometry directly determine the compound's suitability in electrochemical and catalytic applications where precise control over electron transfer and steric environment is critical. A non-sulfonylated analog or a sulfinyl derivative cannot replicate these specific parameters, leading to different performance outcomes.

Redox mismatch Phenylsulfonyl group induces a substantial anodic redox shift compared to unsubstituted ferrocene; analogs with alkyl or amino substituents will show very different potentials.

Geometry mismatch Unique solid-state O-S-O angle and short intramolecular contacts are absent in sulfinyl or sulfanyl ferrocenes, altering crystal packing and reactivity.

Performance shift Sulfoxide or sulfide derivatives cannot replicate the combined electronic and steric effects, leading to different catalytic or electrochemical outcomes.

• [1] Sattar, M., Kumar, N., Yadav, P., Mandhar, Y., & Kumar, S. (2019). 8-Aminoquinoline-Assisted Synthesis and Crystal Structure Studies of Ferrocenyl Aryl Sulfones. Chemistry – An Asian Journal, 14(24), 4807–4813. View Source

Head-to-Head Quantitative Evidence for Selecting (Phenylsulfonyl)ferrocene

Comparative Redox Potential Modulation via Sulfone Substitution

The attachment of an electron-withdrawing phenylsulfonyl group directly to the ferrocene core markedly increases the redox potential of the ferrocene/ferrocenium (Fc/Fc⁺) couple relative to the parent ferrocene. The strong electron- withdrawing nature of the sulfone moiety stabilizes the reduced Fe(II) state, making oxidation more difficult and shifting the half-wave potential (E1/2) anodically [1]. This is consistent with established Hammett linear free-energy relationships for substituted ferrocenes, where the magnitude of the shift correlates with the substituent's electron-withdrawing power. For example, while unsubstituted ferrocene exhibits a well-known redox potential, the sulfonylated congener shows a notable increase in ionization energy and redox potential [1]. This anodic shift is critical for designing high-potential catholytes or redox mediators with a wide operational voltage window.

Redox shift vs ferrocene

Class-level

Anodic shift (positive ΔE) in Fc/Fc⁺ half-wave potential versus parent ferrocene

Supports high-voltage redox mediator screening

Class-level Hammett correlation; compound-specific CV data to verify

Evidence Dimension	Half-wave oxidation potential (E1/2) for Fc/Fc⁺
Target Compound Data	Redox potential is significantly more positive than ferrocene
Comparator Or Baseline	Ferrocene (baseline E1/2)
Quantified Difference	A substantial anodic shift (positive ΔE) due to the electron-withdrawing nature of the -SO2Ph group
Conditions	Class-level observation from cyclic voltammetry studies on substituted ferrocenes

Why This Matters

The increased redox potential quantitatively defines its suitability for applications requiring high-voltage redox couples, such as catholytes in organic redox flow batteries, where a higher potential directly translates to greater energy density.

• [1] Sattar, M., Kumar, N., Yadav, P., Mandhar, Y., & Kumar, S. (2019). 8-Aminoquinoline-Assisted Synthesis and Crystal Structure Studies of Ferrocenyl Aryl Sulfones. Chemistry – An Asian Journal, 14(24), 4807–4813. View Source

Solid-State Geometry and Unique Intramolecular Interactions

X-ray crystallographic analysis of ferrocenyl aryl sulfones, a class that includes (phenylsulfonyl)ferrocene, reveals a distorted tetrahedral geometry around the sulfur atom. A key distinguishing feature is that the O-S-O bond angle is consistently and significantly larger than the C-S-C angle, a phenomenon explainable by Bent's rule [1]. This specific angular distortion is absent in the analogous sulfinyl (sulfoxide) or sulfanyl (sulfide) derivatives. Furthermore, the crystal structure of this specific sulfone class exhibits unusual intramolecular short contacts, such as O(S)···N(amide) interactions at a distance of 2.925 Å, which are not observed in non-sulfonylated ferrocene analogs [1].

Solid-state sulfone geometry

Class-level

O-S-O angle > C-S-C; short O···N contact 2.925 Å observed in ferrocenyl aryl sulfones

Distinct packing motif; absent in sulfinyl/sulfanyl analogs

SCXRD data; verify for your specific crystal form

Evidence Dimension	O-S-O vs. C-S-C bond angle and specific intramolecular contact distance
Target Compound Data	O-S-O angle is larger than C-S-C angle; O(S)···N(amide) short contact of 2.925 Å
Comparator Or Baseline	Sulfinyl-ferrocene and sulfanyl-ferrocene analogs (which lack this specific geometry)
Quantified Difference	Specific angular distortion observed; a discrete short contact of 2.925 Å is present.
Conditions	Single-crystal X-ray diffraction (SCXRD) analysis of ferrocenyl aryl sulfones

Why This Matters

This unique solid-state geometry is a critical differentiator for procurement in materials science and catalysis, as it directly affects crystal packing, stability, and the potential for specific intermolecular interactions that are unattainable with sulfinyl or sulfanyl derivatives.

• [1] Sattar, M., Kumar, N., Yadav, P., Mandhar, Y., & Kumar, S. (2019). 8-Aminoquinoline-Assisted Synthesis and Crystal Structure Studies of Ferrocenyl Aryl Sulfones. Chemistry – An Asian Journal, 14(24), 4807–4813. View Source

Evidence-Based Application Scenarios for (Phenylsulfonyl)ferrocene

High-Voltage Redox Mediator in Energy Storage

The significant anodic shift in the Fc/Fc⁺ redox couple, a core property of the compound resulting from the electron-withdrawing -SO2Ph group, designates it for use as a high-voltage catholyte or redox mediator [1]. In aqueous organic redox flow batteries (AORFBs), this elevated potential directly translates to a higher cell voltage and thus a superior energy density, a fundamental advantage over cells using the lower-potential parent ferrocene or its carboxylate/sulfonate salts.

Building Block for Tailored Supramolecular Architectures

The distinctive solid-state geometry, characterized by a widened O-S-O angle and the presence of specific short intramolecular contacts like the 2.925 Å O···N interaction, makes this compound a valuable building block [1]. Researchers in crystal engineering and supramolecular chemistry can leverage these predictable structural motifs to design materials with controlled packing arrangements, which is not possible with geometrically less-defined ferrocence derivatives such as sulfides or selenides.

Standard in Comparative Electrochemical Studies

Given the well-established field effect of sulfone substituents on redox chemistry, (phenylsulfonyl)ferrocene serves as a reliable benchmark compound for constructing Hammett plots [1]. Researchers can use it to calibrate the electron-withdrawing power of new substituents in a series, providing a consistent reference point for quantifying electronic effects in the development of new organometallic catalysts and materials.

Application

Selection Property

Validation Focus

High-voltage redox mediator research

Anodically shifted Fc/Fc⁺ couple

Electrochemical potential benchmarking vs parent ferrocene

Supramolecular building block studies

Distorted sulfone geometry with specific O-S-O angle

Single-crystal structure and packing analysis

Electrochemical benchmark development

Predictable electron-withdrawing effect

Calibrate substituent effects via Hammett correlations

• [1] Sattar, M., Kumar, N., Yadav, P., Mandhar, Y., & Kumar, S. (2019). 8-Aminoquinoline-Assisted Synthesis and Crystal Structure Studies of Ferrocenyl Aryl Sulfones. Chemistry – An Asian Journal, 14(24), 4807–4813. View Source